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Compound of Interest

Compound Name:
3-(chloromethyl)-4-nitro-1H-

pyrazole

Cat. No.: B13597566

Get Quote

Scaffold Identification, Synthetic Pathways, and Application in Drug Discovery

Chemical Identification & CAS Registry Strategy
The compound 3-(chloromethyl)-4-nitro-1H-pyrazole is a functionalized heterocyclic building

block. Due to 1H-pyrazole tautomerism and the potential for instability in its free-base form

(self-alkylation), it is frequently encountered in literature as a transient intermediate or as an

-protected derivative.
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Property Detail

IUPAC Name 3-(Chloromethyl)-4-nitro-1H-pyrazole

Molecular Formula

C

H

ClN

O

Molecular Weight 161.55 g/mol

CAS Registry Number

Not widely indexed as free base.Primary

Precursor (3-methyl-4-nitropyrazole):5334-39-

4Alcohol Precursor (3-hydroxymethyl-4-

nitropyrazole):Derivative dependent

Structural Isomerism

Subject to annular tautomerism (3- vs 5-

position). In the absence of

-substitution, the 3-chloromethyl and 5-

chloromethyl forms are chemically equivalent in

solution.

Search & Verification Note
Researchers searching for this specific CAS often encounter ambiguity. Commercial databases

typically list the stable precursor 3-methyl-4-nitro-1H-pyrazole (CAS 5334-39-4) or

-alkylated derivatives (e.g., 1-methyl-3-chloromethyl-4-nitropyrazole). For procurement, it is
standard practice to source the 3-hydroxymethyl or 3-methyl precursor and perform the
chlorination in-house.

Synthetic Pathways and Protocols
The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole requires a strategic approach to install

the chloromethyl group on the electron-deficient nitro-pyrazole core. Direct radical halogenation

of the methyl group can be sluggish due to the deactivating nitro group. The most robust route

involves the oxidation-reduction-chlorination sequence.
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Mechanistic Workflow (DOT Visualization)

3-Methyl-pyrazole 3-Methyl-4-nitro-1H-pyrazole
(CAS 5334-39-4)

HNO3/H2SO4
Nitration 4-Nitro-1H-pyrazole-3-carboxylic acid

KMnO4, H2O
Oxidation 3-(Hydroxymethyl)-4-nitro-1H-pyrazole

1. SOCl2/MeOH (Esterify)
2. NaBH4 (Reduction) 3-(Chloromethyl)-4-nitro-1H-pyrazole

SOCl2, DCM
Nu- Substitution

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway from commercially available starting materials.

Detailed Experimental Protocol
Step 1: Nitration of 3-Methylpyrazole

Reagents: 3-Methylpyrazole, Fuming Nitric Acid (

), Sulfuric Acid (

).

Procedure: Dissolve 3-methylpyrazole in concentrated

at 0°C. Add fuming

dropwise, maintaining temperature <10°C. Heat to 60°C for 2 hours. Pour onto ice.

Outcome: Precipitation of 3-methyl-4-nitro-1H-pyrazole (Solid).

Causality: The pyrazole ring is electron-rich, but the acidic conditions protonate the nitrogen,

directing nitration to the 4-position (standard electrophilic aromatic substitution).

Step 2: Oxidation to Carboxylic Acid
Reagents:

, Water, Pyridine (optional).

Procedure: Reflux the nitrated intermediate with aqueous

(3-4 equivalents) for 6–12 hours. Filter

. Acidify filtrate to pH 2.
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Outcome:4-nitro-1H-pyrazole-3-carboxylic acid.

Note: The nitro group withstands oxidation, while the benzylic-like methyl group is converted

to the acid.

Step 3: Reduction to Alcohol
Reagents: Methanol,

(cat.),

.

Procedure: First, convert the acid to the methyl ester (Reflux in MeOH/H+). Then, treat the

ester with

in MeOH/THF at 0°C.

Outcome:3-(hydroxymethyl)-4-nitro-1H-pyrazole.

Validation: Monitor disappearance of ester carbonyl stretch (~1730 cm⁻¹) via IR.

Step 4: Chlorination (The Critical Step)
Reagents: Thionyl Chloride (

), Dichloromethane (DCM), catalytic DMF.

Procedure: Suspend the alcohol in anhydrous DCM. Add

(1.5 eq) dropwise at 0°C. Add 1 drop of DMF. Allow to warm to RT and stir for 2 hours.
Evaporate volatiles strictly under vacuum.

Outcome:3-(chloromethyl)-4-nitro-1H-pyrazole hydrochloride.

Safety: This step generates

and

gas.[1] Use a scrubber. The product is a potent alkylating agent.
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Chemical Properties & Reactivity Profile[2][3]
The target compound features three distinct reactive centers, making it a versatile scaffold but

also requiring careful handling.

Reactivity Logic
Chloromethyl Group (C-3): Highly electrophilic. Susceptible to

attack by amines, thiols, and alkoxides. The adjacent nitro group enhances electrophilicity by
withdrawing electron density.[2]

Nitro Group (C-4): Electron-withdrawing. Can be reduced to an amine (aniline-like) for further

functionalization or used to direct nucleophilic aromatic substitution (

) if a leaving group were at C-5.

Pyrazole Nitrogen (N-1): Acidic proton (

). Can be alkylated or arylated.

Reactivity Diagram

3-(Chloromethyl)-4-nitro-1H-pyrazole

Aminomethyl Derivative
(Drug Scaffold)

R-NH2
(SN2 Displacement)

4-Amino-3-(chloromethyl)
(Reduction)

H2/Pd-C or Fe/HCl
(Nitro Reduction)

N-Alkylated Pyrazole

R-X, Base
(N-Alkylation)

Click to download full resolution via product page

Figure 2: Divergent reactivity modes for library generation.

Safety & Handling (Critical)
Warning: This compound combines an energetic nitro group with an alkylating chloromethyl

moiety.
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Hazard Class Risk Description Mitigation Protocol

Energetic Material

Nitro-pyrazoles have high

heats of formation and can be

shock-sensitive.

Do not heat neat material

above 80°C. Avoid metal

spatulas. Store <4°C.

Alkylating Agent

The chloromethyl group is a

potential mutagen/carcinogen

(DNA alkylation).

Double-glove (Nitrile). Handle

only in a fume hood. Quench

waste with aqueous ammonia.

Lachrymator

Halogenated benzyl-like

compounds are severe

eye/respiratory irritants.

Full face shield or sash

lowered.

Applications in Drug Discovery[2]
The 3-(chloromethyl)-4-nitro-1H-pyrazole scaffold is a "privileged structure" in medicinal

chemistry, serving as a precursor to:

Kinase Inhibitors: The pyrazole core mimics the adenine ring of ATP. The chloromethyl group

allows the attachment of solubilizing tails or specific binding elements.

Energetic Materials: Used in the synthesis of melt-castable explosives due to the high

density and nitrogen content of the nitro-pyrazole core.

Agrochemicals: Precursor to pyrazole-carboxamide fungicides.

Self-Validating System for Researchers: To verify the identity of your synthesized material

without a reference standard:

1H NMR (DMSO-d6): Look for the singlet of the

group around

4.8–5.0 ppm. The pyrazole

proton should appear as a singlet around

8.5–9.0 ppm (deshielded by nitro).
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Mass Spec: Observe the characteristic chlorine isotope pattern (M and M+2 in 3:1 ratio).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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